![molecular formula C20H17ClN3O3P B607785 Phosphinic acid, [2-(aminocarbonyl)-5-chloro-1H-indol-3-yl][3-[(1E)-2-cyanoethenyl]-5-methylphenyl]-, methyl ester CAS No. 1097733-15-7](/img/structure/B607785.png)
Phosphinic acid, [2-(aminocarbonyl)-5-chloro-1H-indol-3-yl][3-[(1E)-2-cyanoethenyl]-5-methylphenyl]-, methyl ester
Overview
Description
GSK 224876 is a novel next-generation nonnucleoside reverse transcriptase inhibitor (NNRTI) with activity against efavirenz-resistant strains in the treatment of treatment-naive HIV-1-infected subjects.
Scientific Research Applications
Synthesis and Chemical Properties
- The compound "Phosphinic acid, [2-(aminocarbonyl)-5-chloro-1H-indol-3-yl][3-[(1E)-2-cyanoethenyl]-5-methylphenyl]-, methyl ester" has been the subject of various research studies focusing on its synthesis and chemical properties. One study describes the preparation of amino[2H2]methylphosphinic acids through treatments involving Grignard reagents, leading to the formation of alkyl- and phenyl-(amino[2H2]methyl)phosphinic acids (Berté-Verrando et al., 1995). Another research discusses the reaction of methyldichlorophosphine with crotonic acid, leading to the creation of various phosphinic acid derivatives (Khairullin et al., 1969).
Applications in Organic Chemistry
- In organic chemistry, this phosphinic acid derivative has been utilized in the synthesis of various complex molecules. For instance, a study describes the use of cross-coupling reactions to create p-aminophenyl aryl H-phosphinic acids and esters, leading to phosphinic acid pseudopeptide analogues of pteroyl glutamic acid and related antifolates (Yang & Coward, 2007). Another study explores the hydroformylation-amidocarbonylation of Methylvinylphosphinate for the synthesis of Glufosinate, showcasing the compound's utility in complex chemical synthesis (Sakakura et al., 1991).
properties
CAS RN |
1097733-15-7 |
|---|---|
Product Name |
Phosphinic acid, [2-(aminocarbonyl)-5-chloro-1H-indol-3-yl][3-[(1E)-2-cyanoethenyl]-5-methylphenyl]-, methyl ester |
Molecular Formula |
C20H17ClN3O3P |
Molecular Weight |
413.79 |
IUPAC Name |
(R,E)-methyl (2-carbamoyl-5-chloro-1H-indol-3-yl)(3-(2-cyanovinyl)-5-methylphenyl)phosphinate |
InChI |
InChI=1S/C20H17ClN3O3P/c1-12-8-13(4-3-7-22)10-15(9-12)28(26,27-2)19-16-11-14(21)5-6-17(16)24-18(19)20(23)25/h3-6,8-11,24H,1-2H3,(H2,23,25)/b4-3+/t28-/m1/s1 |
InChI Key |
CGBYTKOSZYQOPV-ASSBYYIWSA-N |
SMILES |
Cc1cc(cc(c1)[P@](=O)(c2c3cc(ccc3[nH]c2C(=O)N)Cl)OC)/C=C/C#N |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
GSK 224876 ; GSK-224876 ; GSK224876. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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